The endogenous H2S-driven theranostic H2S-Gem has been invented. The theranostic prodrug H2S-Gem is selectively activated in cancer cells, releasing active gemcitabine with a simultaneous fluorescence turn-on. H2S-Gem selectively inhibited cancer cell growth compared to the mother chemotherapeutic gemcitabine. Overall, it is a unique protocol for tracking and transporting chemotherapeutic agents to tumor areas without the guidance of tumor-directive ligands.

Withangulatin A (WA) has been reported to exhibit potent antitumor activity. However, its possible mechanism and direct proteomic targets remain unknown. Herein we report the subcellular localization of WA by designing and synthesizing its fluorescent analogues with coumarin moieties. Furthermore, sarco/endoplasmic reticulum calcium-ATPase (SERCA)2 was identified as the potential target of WA for its antitumor activity by chemical proteomics.

A new nine-coordinate, air-stable Dy(III) single-ion magnet has been successfully isolated. Our in silico studies demonstrate that through carefully modulating the ligand electronics, the axiality can be boosted to generate Ucal barriers of over 600 K.

A new series of ligands are prepared in which C60 units are attached to 2,2′:6′,2″-terpyridines; ruthenium(II) diads and triads are prepared in which the pendant fullerene acts as an electron acceptor.

Ultramicropores with high surface areas (>530 m2 g−1) and narrow micropore size distribution (4–6 Å) were engineered within a new cyanate ester resin, extending the microporous concept (<20 Å) to general thermosetting resins in the area of polymer chemistry.

While the evolution of hydrogen gas is often a troublesome process accompanying electrodeposition, this feature can be exploited to template the growth of highly porous surfaces. This process, known as the dynamic hydrogen bubble template (DHBT) method, can be utilised to create a wide range of macroporous films with nanostructured pore walls. This feature article presents an overview of the status of the DHBT technique, highlighting preparation techniques and emerging applications.

Chaetoglobins A (1) and B (2), two azaphilone alkaloid dimers with an unprecedented skeleton, were characterized from an endophytic fungus Chaetomium globosum with the former ascertained to be a significant cytotoxin valuable for anti-tumor drug discovery.

Herein, we demonstrate a simple strategy to boost the photocatalytic performance of BiOI by introducing oxygen defects into the BiOI. The oxygen-deficient BiOI exhibits superior photocatalytic performance for the degradation of formaldehyde gas. The enhancement of photocatalytic activity is due to the enhanced separation and migration efficiency of photogenerated electrons and holes.

Developing suitable supports to maximize the atomic utilization efficiency of platinum group metals is of great significance to hydrogen evolution from water splitting. Herein, we report a fully exposed Pt cluster supported on an S-vacancy rich MoS2−x support (Pt/Sv-MoS2−x) by a facile impregnation method. Pt/Sv-MoS2−x exhibits an outstanding electrochemical HER performance with a low overpotential of 26.6 mV at a current density of 10 mA cm−2, a small Tafel slope of 34.8 mV dec−1 and good durability. Most importantly, the mass activity of Pt is an order of magnitude more active than that of commercial Pt/C at an overpotential of 0.08 V. We attribute this exceptional HER catalytic performance to the fact that platinum and Sv-MoS2−x act in synergy to accelerate the reaction kinetics.

Calciate-mediated intermolecular hydroamination of diphenylbutadiyne with N-phenyl and N-isopropyl-substituted anilines yields E- and Z-isomers of the corresponding 1-anilino-1,4-diphenylbut-1-ene-3-yne. In the case of HNPh2 solely heterobimetallic K2Ca(NPh2)4 is able to effectively catalyze this hydroamination reaction in tetrahydrofuran at elevated temperatures.